N-butyl-3-(6-methoxy-2-naphthoyl)-1-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-3-(6-methoxy-2-naphthoyl)-1-piperidinecarboxamide, commonly known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1999. This compound is a potent agonist of the cannabinoid receptors and has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids.
Mechanism of Action
JWH-250 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are G protein-coupled receptors that are widely expressed in the brain and peripheral tissues. Activation of these receptors leads to the modulation of various signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinases.
Biochemical and Physiological Effects:
JWH-250 has been shown to produce a wide range of biochemical and physiological effects, including the modulation of pain perception, appetite regulation, and immune function. This compound has also been shown to produce psychoactive effects similar to those of THC, the main psychoactive component of cannabis.
Advantages and Limitations for Lab Experiments
JWH-250 has several advantages for use in scientific research, including its high potency and selectivity for the cannabinoid receptors. However, this compound also has several limitations, including its potential for abuse and its potential to produce adverse effects in humans.
Future Directions
There are several future directions for research on JWH-250, including the development of more selective agonists and antagonists of the cannabinoid receptors, the study of the long-term effects of JWH-250 on the brain and peripheral tissues, and the investigation of the potential therapeutic applications of this compound in the treatment of various medical conditions.
Synthesis Methods
The synthesis of JWH-250 involves the reaction of 6-methoxy-2-naphthoic acid with 1-piperidinocarboxylic acid, followed by the addition of N-butylchloride and triethylamine. The resulting product is then purified using chromatography techniques to obtain the final compound.
Scientific Research Applications
JWH-250 has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids. This compound has been shown to activate the cannabinoid receptors CB1 and CB2, which are involved in a wide range of physiological processes, including pain perception, appetite regulation, and immune function.
properties
IUPAC Name |
N-butyl-3-(6-methoxynaphthalene-2-carbonyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3/c1-3-4-11-23-22(26)24-12-5-6-19(15-24)21(25)18-8-7-17-14-20(27-2)10-9-16(17)13-18/h7-10,13-14,19H,3-6,11-12,15H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUBUAWIFDXGFFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)N1CCCC(C1)C(=O)C2=CC3=C(C=C2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-3-(6-methoxy-2-naphthoyl)-1-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.